Cas no 85391-09-9 (2-chloro-1-methylcyclopropanecarboxylic acid)
85391-09-9 structure
Product Name:2-chloro-1-methylcyclopropanecarboxylic acid
CAS No:85391-09-9
MF:C5H7ClO2
MW:134.560880899429
CID:990357
PubChem ID:3020619
Update Time:2025-04-20
2-chloro-1-methylcyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-methylcyclopropanecarboxylic acid
- 2-chloro-1-methylcyclopropane-1-carboxylic acid
- SCHEMBL11112050
- EINECS 286-761-1
- DTXSID801005851
- 85391-09-9
- NS00064002
- UDAHHJRBNYAHSW-UHFFFAOYSA-N
-
- Inchi: 1S/C5H7ClO2/c1-5(4(7)8)2-3(5)6/h3H,2H2,1H3,(H,7,8)
- InChI Key: UDAHHJRBNYAHSW-UHFFFAOYSA-N
- SMILES: ClC1CC1(C(=O)O)C
Computed Properties
- Exact Mass: 134.013
- Monoisotopic Mass: 134.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 215°C at 760 mmHg
- Flash Point: 83.8°C
- Refractive Index: 1.504
2-chloro-1-methylcyclopropanecarboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
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